1-(4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(4-fluorophenyl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(4-fluorophenyl)ethanone is a chemical compound that has been gaining attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Electrochemical Synthesis Applications
Electrochemical syntheses involving compounds similar to 1-(4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(4-fluorophenyl)ethanone have demonstrated significant chemical versatility. For instance, Amani and Nematollahi (2012) explored the electrochemical synthesis of arylthiobenzazoles by electrochemical oxidation in the presence of nucleophiles, indicating a pathway for creating disubstituted ethanone derivatives through Michael addition reactions. This method exemplifies a green chemistry approach by utilizing electrochemical reactions for complex molecule synthesis, potentially applicable to the synthesis of compounds with structural similarities to the target molecule (Amani & Nematollahi, 2012).
Synthesis and Characterization of Piperazine Derivatives
The synthesis and characterization of piperazine derivatives, including those structurally related to the compound , have been widely studied for their potential applications in drug discovery and material science. Govindhan et al. (2017) detailed the synthesis, spectroscopic characterization, and biological evaluation of a piperazine derivative, highlighting the importance of structural analysis in understanding compound properties. Such research underscores the significance of synthesis and characterization techniques in developing compounds for various scientific applications (Govindhan et al., 2017).
Crystal Structure Analysis
Understanding the crystal structure of compounds is crucial for the elucidation of their chemical behavior and interaction mechanisms. The study of the crystal structure of 4-[4-(Ethoxycarbonyl)piperazin-1-yl]benzoic acid by Faizi, Ahmad, and Golenya (2016) provides insights into the conformational preferences and molecular packing of similar compounds, offering a foundation for rational drug design and material science applications. This type of analysis is essential for predicting the stability and reactivity of chemical entities (Faizi, Ahmad, & Golenya, 2016).
Antimicrobial Activity of Piperazine Derivatives
Research into the antimicrobial activity of piperazine derivatives, such as the work by Patel, Agravat, and Shaikh (2011), contributes to the development of new therapeutic agents. These studies focus on creating compounds with potential use in treating infections, showcasing the broader implications of chemical synthesis in addressing health-related issues. Such research underscores the importance of discovering novel compounds with antimicrobial properties for developing new drugs (Patel, Agravat, & Shaikh, 2011).
properties
IUPAC Name |
1-[4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-(4-fluorophenyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22FN3O2S/c1-2-27-17-7-8-18-19(14-17)28-21(23-18)25-11-9-24(10-12-25)20(26)13-15-3-5-16(22)6-4-15/h3-8,14H,2,9-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSDMFVRDHOVDIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C(=O)CC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(4-fluorophenyl)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.